4-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 4-[5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C16H14ClFN4S/c1-2-22-15(11-6-8-19-9-7-11)20-21-16(22)23-10-12-13(17)4-3-5-14(12)18/h3-9H,2,10H2,1H3
• InChI Key: ZJOWVRUGKJZBDP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=C(C=CC=C2Cl)F)C3=CC=NC=C3
• Molecular Formula: C16H14ClFN4S
• Molecular Weight: 348.8 g/mol
• CAS RN: 482640-08-4

Description

4-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the triazole family of compounds and is known for its unique chemical properties that make it suitable for a wide range of applications.

Mechanism of Action

The mechanism of action of 4-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine is not fully understood. However, studies have suggested that it may act by inhibiting the activity of key enzymes involved in cellular metabolism, leading to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects
Studies have shown that 4-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine has a range of biochemical and physiological effects. These include the inhibition of fungal and bacterial growth, induction of apoptosis in cancer cells, and modulation of key signaling pathways involved in cellular metabolism.

Advantages and Limitations for Lab Experiments

One of the key advantages of 4-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine is its broad-spectrum antimicrobial activity. This makes it a valuable tool for the study of microbial pathogenesis and the development of new antimicrobial agents. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in laboratory experiments.

Future Directions

There are several future directions for research on 4-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine. These include:
1. Further investigation of its mechanism of action to better understand how it exerts its antimicrobial and anticancer effects.
2. Development of new derivatives with improved potency and selectivity.
3. Exploration of its potential as a therapeutic agent for the treatment of fungal and bacterial infections.
4. Investigation of its potential as a chemotherapeutic agent for the treatment of cancer.
5. Examination of its potential as a modulator of key signaling pathways involved in cellular metabolism.
In conclusion, 4-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine is a promising compound with a wide range of potential applications in scientific research. Its unique chemical properties make it a valuable tool for the study of microbial pathogenesis and the development of new antimicrobial agents, as well as a potential chemotherapeutic agent for the treatment of cancer. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 4-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine involves a multi-step process that requires careful attention to detail. The first step involves the reaction of 2-chloro-6-fluorobenzyl chloride with potassium thiocyanate to form the intermediate compound 2-chloro-6-fluorobenzyl thiocyanate. This intermediate is then reacted with ethyl hydrazine to form the final product.

Scientific Research Applications

4-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antifungal and antibacterial properties, making it a promising candidate for the development of new antimicrobial agents. Additionally, this compound has been shown to have potential as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells.